4,4-Dimethoxy-1-pyridin-4-yl-butane-1,3-dione

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 4,4-dimethoxy-1-pyridin-4-ylbutane-1,3-dione
• InChI: InChI=1S/C11H13NO4/c1-15-11(16-2)10(14)7-9(13)8-3-5-12-6-4-8/h3-6,11H,7H2,1-2H3
• InChI Key: MYBMDAMPJBPVRA-UHFFFAOYSA-N
• Canonical SMILES: COC(C(=O)CC(=O)C1=CC=NC=C1)OC

Description

4,4-Dimethoxy-1-pyridin-4-yl-butane-1,3-dione is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-acetylpyridine (12 g) in dry tetrahydrofuran (500 ml), under nitrogen and at −60° C., was treated with a solution of lithium bis(trimethylsilyl)amide in hexane (200 ml, 1M). The mixture was allowed to warm to −40° C. then treated with methyl dimethoxyacetate (12 ml). After standing at room temperature for 16 hours the reaction mixture was evaporated and the residue was triturated with diethyl ether to give the title compound as a yellow solid (22 g).